Cas no 136378-13-7 ((2R)-2-propylpent-4-ynoic acid)

• Product Name: (2R)-2-propylpent-4-ynoic acid
• CAS No: 136378-13-7
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 1246054
• PubChem ID: 115233
• Update Time: 2025-04-20

(2R)-2-propylpent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-propylpent-4-ynoic acid
• 4-Pentynoic acid, 2-propyl-, (2R)-
• 136378-13-7
• DTXSID20929360
• R(+)-4-Yn-valproic acid
• (R)-4-yn-VPA
• R-2-n-Propyl-4-pentynoic acid
• (R)-(+)-2-Propyl-4-pentynoic acid

• Inchi： 1S/C8H12O2/c1-3-5-7(6-4-2)8(9)10/h1,7H,4-6H2,2H3,(H,9,10)/t7-/m0/s1
• InChI Key： KWBNQXQUIZBELR-ZETCQYMHSA-N
• SMILES： OC([C@@H](CC#C)CCC)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.005
• Boiling Point: 234.8°C at 760 mmHg
• Flash Point: 110.7°C
• Refractive Index: 1.464
• PSA: 37.3